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Compound of Interest

Compound Name: 5-Chloro-2-methoxyphenol
CAS No.: 3743-23-5
Cat. No.: B3024740
Get Quote
. J

Executive Summary

5-Chloro-2-methoxyphenol (also known as 5-chloroguaiacol) is a critical intermediate in the
synthesis of pharmaceuticals and agrochemicals. Its structural integrity is often challenged by
the presence of positional isomers, most notably 4-chloro-2-methoxyphenol (4-chloroguaiacol).
While these isomers share the same molecular mass (158.58 g/mol ) and functional groups,
they exhibit distinct physical and spectral properties driven by the electronic effects of the
chlorine substitution pattern.

This guide provides a technical roadmap for researchers to definitively distinguish 5-chloro-2-
methoxyphenol from its isomers using Nuclear Magnetic Resonance (NMR), Infrared (IR)
spectroscopy, and Mass Spectrometry (MS).

Structural Isomerism & Physical Properties

The primary distinction between the target molecule and its closest isomer lies in the position of
the chlorine atom relative to the hydroxyl (OH) and methoxy (OMe) groups.
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5-Chloro-2-methoxyphenol

4-Chloro-2-methoxyphenol

Feature
(Target) (Isomer)
CAS Number 3743-23-5 16766-30-6
Structure Cl at position 5 (meta to OMe) Cl at position 4 (para to OH)

Physical State (RT)

Solid (Crystalline powder)

Liquid (or low-melting solid)

Melting Point 161 - 163.5 °C 16 —17 °C
Boiling Point 237 -239 °C 241 °C
Acidity (pKa) ~8.5 (Estimated) 9.52

Critical Insight: The most immediate diagnostic test is physical state. At room temperature, 5-

chloro-2-methoxyphenol is a stable solid, whereas the 4-chloro isomer is a liquid. This huge

discrepancy in melting point is due to crystal packing efficiency; the 5-chloro substitution allows

for more effective intermolecular hydrogen bonding compared to the 4-chloro derivative.

Comparative Spectral Analysis
A. 1H NMR Spectroscopy (The Gold Standard)

NMR provides the most definitive structural proof. The coupling patterns (splitting) of the

aromatic protons are unique to each isomer due to the different arrangement of neighboring

hydrogens.

5-Chloro-2-methoxyphenol

e Substitution Pattern: 1-OH, 2-OMe, 5-CI.

e Protons: Located at positions 3, 4, and 6.[1]

e Coupling Logic:
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o H3 (d): Ortho to H4. Appears as a doublet (
Hz).

o H4 (dd): Ortho to H3 and meta to H6. Appears as a doublet of doublets (
Hz).

o H6 (d): Meta to H4 (isolated by Cl and OH). Appears as a doublet (

Hz).

4-Chloro-2-methoxyphenol[2][3][4]1[5]1[6]1[7]
e Substitution Pattern: 1-OH, 2-OMe, 4-ClI.

e Protons: Located at positions 3, 5, and 6.[1]
e Coupling Logic:
o H3 (d): Meta to H5 (isolated by Cl and OMe). Appears as a harrow doublet (

Hz).

o H5 (dd): Ortho to H6 and meta to H3.
o H6 (d): Ortho to H5.

o Note: In 4-chloroguaiacol, the H5 and H6 signals often overlap or appear as a complex
multiplet around 6.80—6.85 ppm due to similar electronic shielding.

Summary Table: 1H NMR Data (CDCI3, 400 MHz)
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5-Chloro-2-methoxyphenol 4-Chloro-2-methoxyphenol

Proton ( (

ppm) ppm)
-OCH3 ~3.85 (s) 3.82 (s)
-OH ~5.70 (s, broad) 5.70 (s, broad)
Ar-H (A) 6.85 (d, J=8.5 Hz) (H3) 6.83 (m) (H5/H6 overlap)
Ar-H (B) 6.78 (dd, J=8.5, 2.5 Hz) (H4) 6.83 (m) (H5/H6 overlap)
Ar-H (C) 6.92 (d, J=2.5 Hz) (H6) 6.90 (d, J=2.5 Hz) (H3)

B. Mass Spectrometry (MS)

Both isomers show a molecular ion peak

at m/z 158 and the characteristic Chlorine isotope pattern (
ratio at m/z 158/160). However, fragmentation pathways differ slightly due to the "ortho effect."

e 4-Chloro Isomer: The base peak is often observed at m/z 143 (

). The loss of the methyl group is favored.

e 5-Chloro Isomer: Also exhibits m/z 143, but the relative intensity of the

peak (m/z 123) can vary depending on the ionization energy, though it is generally less
dominant than methyl loss.

C. UV-Vis Spectroscopy

e Hypsochromic Shift: 4-substitution typically causes a slight blue shift (lower wavelength)
compared to 5-substitution due to the resonance effects of the chlorine atom para to the
hydroxyl group.

o 5-Chloro: ~280-285 nm
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o 4-Chloro: ~274-278 nm

Experimental Protocols
Protocol A: Rapid Identification via Melting Point

Use this for initial screening of solid samples.

o Sample Prep: Dry the sample under vacuum at room temperature for 1 hour to remove

residual solvent.
o Apparatus: Capillary melting point apparatus (e.g., Stuart SMP10).
» Procedure:

o Pack 2-3 mm of sample into a capillary tube.

o Ramp temperature at 10°C/min until 140°C.

o Slow ramp to 1°C/min.
« Validation:

o Target (5-Cl): Remains solid until >160°C.

o Isomer (4-Cl): Will be liquid before the test starts or melt immediately.

Protocol B: Definitive Structural Confirmation (1H NMR)

Use this for purity analysis and final validation.

e Solvent: Dissolve ~10 mg of sample in 0.6 mL of CDCI3 (Deuterated Chloroform). DMSO-d6
is an alternative if solubility is poor, but OH peak will shift.

e Acquisition: Run 1H NMR with at least 16 scans to resolve splitting patterns.
e Analysis:

o Zoom into the aromatic region (6.5 — 7.2 ppm).
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o Look for the large coupling constant (J > 8 Hz).
o 5-ClI: You will see two signals with large splitting (H3 and H4).[1]

o 4-ClI: You will see one signal with large splitting (H6) coupled to H5, but H3 will be a sharp

doublet with only small coupling.

Visualizations
Figure 1: Isomer Identification Workflow

This flowchart outlines the logical steps to distinguish the two isomers.
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Liquid / Low-Melting Solid

(MP < 20°C) Verification

1H NMR Analysis

High Probability (Aromatic Region)

H5-H6 Ortho Coupling H3-H4 Ortho Coupling
(One signal with 3~8Hz) \(Two signals with J~8Hz)

5-Chloro-2-methoxyphenol
(Confirmed)

4-Chloro-2-methoxyphenol
(Confirmed)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.thieme-connect.de/products/ejournals/pdf/10.1055/s-0043-1777285.pdf
https://www.benchchem.com/product/b3024740/docs?utm_src=pdf-body-img#comparative-guide-spectral-characteristics-of-5-chloro-2-methoxyphenol-and-its-isomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024740?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Caption: Decision tree for distinguishing 5-Chloro-2-methoxyphenol from its 4-chloro isomer
based on physical state and NMR coupling.

Figure 2: NMR Splitting Logic

Visual representation of the proton coupling networks.

H4
(dd, J=8.5, 2.5)

Click to download full resolution via product page

Caption: Proton coupling networks. Green arrows indicate the target molecule's distinct ortho-
coupling pattern between H3 and H4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Comparative Guide: Spectral Characteristics of 5-
Chloro-2-methoxyphenol and Its Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3024740/docs#comparative-guide-spectral-
characteristics-of-5-chloro-2-methoxyphenol-and-its-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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